5alpha-Pregnan-3alpha,11alpha-diol-20-one
5alpha-Pregnan-3alpha,11alpha-diol-20-one
Brand Name:
Vulcanchem
CAS No.:
38398-44-6
VCID:
VC21079253
InChI:
InChI=1S/C21H34O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13-19,23-24H,4-11H2,1-3H3/t13-,14+,15-,16+,17-,18+,19+,20-,21+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CC(C3C2CCC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
5alpha-Pregnan-3alpha,11alpha-diol-20-one
CAS No.: 38398-44-6
Cat. No.: VC21079253
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 38398-44-6 |
|---|---|
| Molecular Formula | C21H34O3 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | 1-[(3R,5S,8S,9S,10S,11R,13S,14S,17S)-3,11-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H34O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13-19,23-24H,4-11H2,1-3H3/t13-,14+,15-,16+,17-,18+,19+,20-,21+/m0/s1 |
| Standard InChI Key | NFVCQZNBRFPYOP-MQFJMQJISA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(C[C@H]([C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(=O)C1CCC2C1(CC(C3C2CCC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CC(C3C2CCC4C3(CCC(C4)O)C)O)C |
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